Cas no 34486-22-1 (2-Chloro-6-(trifluoromethyl)pyridin-4-amine)

• Product Name: 2-Chloro-6-(trifluoromethyl)pyridin-4-amine
• CAS No: 34486-22-1
• MF: C₆H₄ClF₃N₂
• MW: 196.557570457458
• MDL: MFCD12828259
• CID: 293338
• PubChem ID: 14277712
• Update Time: 2025-11-02

2-Chloro-6-(trifluoromethyl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(trifluoromethyl)pyridin-4-amine
• 2-Chloro-6-trifluoromethyl-pyridin-4-ylamine
• 4-Amino-2-chloro-6-(trifluoromethyl)pyridine
• 4-Pyridinamine,2-chloro-6-(trifluoromethyl)-
• 2-Chloro-6-(trifluoromethyl)-4-pyridinamine
• T6NJ BXFFF DZ FG
• 2-Chloro-4-amino-6-(trifluoromethyl)pyridine
• 2-chloranyl-6-(trifluoromethyl)pyridin-4-amine
• SCHEMBL8058901
• AS-50932
• 2-Chloro-6-trifluoromethylpyridin-4-ylamine
• 2-Chloro-6-trifluoromethyl-pyridin-6-ylamine
• SY097623
• AKOS005063703
• AB66373
• P11503
• MFCD12828259
• 4-Pyridinamine, 2-chloro-6-(trifluoromethyl)-
• A822253
• FT-0653399
• DTXSID80558392
• CS-0051937
• 4-Amino-2-chloro-6-trifluoromethylpyridine
• J-508918
• MXOHYUGYDQGRGI-UHFFFAOYSA-N
• 34486-22-1
• DB-349069

• MDL： MFCD12828259
• Inchi： 1S/C6H4ClF3N2/c7-5-2-3(11)1-4(12-5)6(8,9)10/h1-2H,(H2,11,12)
• InChI Key： MXOHYUGYDQGRGI-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C(F)(F)F)=N1)N

Computed Properties

• Exact Mass: 196.00162
• Monoisotopic Mass: 196.0015103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.507
• Boiling Point: 261 ºC
• Flash Point: 112 ºC
• Refractive Index: 1.501
• PSA: 38.91
• LogP: 2.91720

Additional information on 2-Chloro-6-(trifluoromethyl)pyridin-4-amine

Research Brief on 2-Chloro-6-(trifluoromethyl)pyridin-4-amine (CAS: 34486-22-1): Recent Advances and Applications

2-Chloro-6-(trifluoromethyl)pyridin-4-amine (CAS: 34486-22-1) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the development of novel pesticides, herbicides, and potential therapeutic agents. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and biological activities.

A recent study published in the Journal of Agricultural and Food Chemistry (2023) explored the use of 2-Chloro-6-(trifluoromethyl)pyridin-4-amine as a precursor for the synthesis of new neonicotinoid analogs. The researchers demonstrated that modifications to the pyridine ring could enhance the insecticidal activity while reducing non-target toxicity. The compound's unique trifluoromethyl group was found to play a critical role in binding to insect nicotinic acetylcholine receptors, making it a valuable scaffold for further optimization.

In the pharmaceutical domain, a 2024 study in Bioorganic & Medicinal Chemistry Letters investigated the potential of 2-Chloro-6-(trifluoromethyl)pyridin-4-amine derivatives as kinase inhibitors. The research team synthesized a series of analogs and evaluated their inhibitory activity against several cancer-related kinases. Preliminary results indicated that certain derivatives exhibited promising selectivity for specific kinase targets, suggesting potential applications in targeted cancer therapy. Further in vivo studies are currently underway to assess their efficacy and safety profiles.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and environmentally friendly routes to produce 2-Chloro-6-(trifluoromethyl)pyridin-4-amine. A 2023 paper in Green Chemistry described a novel catalytic system that reduces the need for hazardous reagents while improving yield and purity. This development is particularly significant for large-scale production, addressing both economic and sustainability concerns in the chemical industry.

The compound's physicochemical properties have also been the subject of recent investigations. Computational studies published in the Journal of Molecular Structure (2024) provided detailed insights into its electronic structure and molecular interactions. These findings are valuable for rational drug design and for predicting the behavior of derivatives in biological systems.

Looking forward, the versatility of 2-Chloro-6-(trifluoromethyl)pyridin-4-amine continues to attract research interest across multiple disciplines. Its applications in developing new agrochemicals with improved environmental profiles and in discovering novel therapeutic agents position it as an important building block in chemical biology. Future research directions may include exploring its use in materials science and further optimizing its synthetic pathways for industrial applications.